Cas no 20243-54-3 (Thiocyanic acid,4-penten-1-yl ester)

• Product Name: Thiocyanic acid,4-penten-1-yl ester
• CAS No: 20243-54-3
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 240916
• PubChem ID: 14964968
• Update Time: 2025-04-19

Thiocyanic acid,4-penten-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,4-penten-1-yl ester
• 4-PENTENYL THIOCYANATE
• pent-4-enyl thiocyanate
• Thiocyanic acid,4-pentenyl ester
• Thiocyanicacid,4-pentenyl ester (8CI,9CI)
• 20243-54-3
• DTXSID80566179
• AKOS006290720
• Pent-4-en-1-yl thiocyanate
• Thiocyanic acid, 4-penten-1-yl ester
• 4-pent-enyl thiocyanate

• Inchi： 1S/C6H9NS/c1-2-3-4-5-8-6-7/h2H,1,3-5H2
• InChI Key： DDXWRFXSAYFRRE-UHFFFAOYSA-N
• SMILES： S(C#N)CCCC=C

Computed Properties

• Exact Mass: 127.04600
• Monoisotopic Mass: 127.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 49.09000
• LogP: 2.16688